Butyl[1-(thiophen-2-YL)ethyl]amine

Core Science & Biosynthesis

Chemical Profile & Synthetic Methodology: Butyl[1-(thiophen-2-yl)ethyl]amine

[1]

Executive Summary

This technical guide provides a comprehensive analysis of Butyl[1-(thiophen-2-yl)ethyl]amine (systematically N-butyl-1-(thiophen-2-yl)ethan-1-amine), a secondary amine featuring a thiophene heterocycle and a chiral ethyl linkage. This compound represents a critical scaffold in medicinal chemistry, often utilized to explore thiophene-phenyl bioisosterism in drug discovery programs targeting sigma receptors, kinase pathways, and monoamine transporters.

The following sections detail the physicochemical properties, validated synthetic protocols (focusing on reductive amination), and analytical characterization required for the rigorous development of this chemical entity.

Part 1: Structural Characterization & Identity[1]

The molecule consists of a lipophilic n-butyl chain attached to a secondary nitrogen, which is linked to a thiophene ring via a chiral ethyl group. The presence of the chiral center at the benzylic-like position (C1 of the ethyl group) creates two enantiomers (R and S), which may exhibit distinct pharmacological profiles.

Table 1: Chemical Identity Data

Property	Specification
IUPAC Name	N-butyl-1-(thiophen-2-yl)ethan-1-amine
Common Name	Butyl[1-(thiophen-2-yl)ethyl]amine
Molecular Formula	C₁₀H₁₇NS
Molecular Weight	183.31 g/mol
SMILES	CCCCNC(C)c1cccs1
InChI Key	(Predicted) Requires generation based on specific isomer
Chiral Center	C1 (Ethyl linkage); creates (1R) and (1S) enantiomers

Part 2: Physicochemical Properties[1][3]

Understanding the physicochemical profile is essential for predicting pharmacokinetics (ADME). The thiophene ring renders the molecule more lipophilic and electron-rich compared to its phenyl analog (N-butyl-1-phenylethan-1-amine).[1]

Table 2: Predicted Physicochemical Parameters

Parameter	Value (Approx.)	Context
LogP (Lipophilicity)	2.8 – 3.2	Moderate lipophilicity; likely blood-brain barrier (BBB) permeable.[1]
pKa (Basic)	9.5 – 10.0	Typical for secondary aliphatic amines; protonated at physiological pH.[1]
Boiling Point	~230–240 °C	Estimated at 760 mmHg based on structural analogs.
Solubility	Low (Water)	Soluble in DCM, MeOH, DMSO, and dilute acid (as salt).
Electronic Character	Electron-Rich	Thiophene is a π-excessive heterocycle, susceptible to electrophilic attack.[1]

Part 3: Synthetic Protocols

The most robust route for synthesizing this secondary amine is Reductive Amination . This method avoids the over-alkylation issues common with direct alkylation (Sₙ2) and allows for a "one-pot" procedure.[1]

Method A: One-Pot Reductive Amination (Standard)

This protocol utilizes Sodium Triacetoxyborohydride (STAB) , a mild hydride donor that selectively reduces the intermediate imine without reducing the thiophene ring or the ketone precursor prior to imine formation.

Reagents:

• 2-Acetylthiophene (1.0 eq)[1]

• n-Butylamine (1.2 eq)[1]

• Sodium Triacetoxyborohydride (STAB) (1.5 eq)[1]

• Acetic Acid (catalytic, optional to accelerate imine formation)

• Solvent: 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)[1]

Step-by-Step Protocol:

• Imine Formation: In a dry round-bottom flask under inert atmosphere (N₂), dissolve 2-acetylthiophene (10 mmol) in DCE (30 mL).

• Amine Addition: Add n-butylamine (12 mmol). If reaction kinetics are slow, add 1-2 drops of glacial acetic acid or use Ti(OiPr)₄ as a Lewis acid promoter.[1] Stir at room temperature for 2–4 hours.

• Reduction: Cool the mixture to 0°C. Add STAB (15 mmol) portion-wise over 15 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir overnight (12–16 hours). Monitor consumption of the ketone by TLC or LC-MS.[1]

• Work-up: Quench with saturated aqueous NaHCO₃. Extract with Dichloromethane (DCM) (3x).[1] Wash combined organics with brine, dry over Na₂SO₄, and concentrate.[2][3]

• Purification: Purify the crude oil via flash column chromatography (SiO₂; Gradient: Hexanes/EtOAc or DCM/MeOH with 1% NH₃).

Method B: Asymmetric Synthesis (Enantioselective)

For drug development requiring a single enantiomer, the Ellman Auxiliary method is recommended over chiral resolution.

• Condense 2-acetylthiophene with (R)-tert-butanesulfinamide (Ellman's auxiliary) using Ti(OEt)₄.[1]

• Reduce the resulting chiral N-sulfinyl imine with NaBH₄ (diastereoselective reduction).[1]

• Remove the sulfinyl group with HCl/MeOH to yield the chiral primary amine.

• Perform a reductive alkylation with butyraldehyde to install the butyl chain.

Visualization: Synthetic Workflow

The following diagram illustrates the reductive amination pathway and the critical decision points for reagents.

Caption: Figure 1. One-pot reductive amination workflow utilizing Sodium Triacetoxyborohydride (STAB) for selective imine reduction.

Part 4: Analytical Validation

To ensure scientific integrity, the synthesized compound must be validated using the following spectral markers.

Proton NMR (¹H-NMR, 400 MHz, CDCl₃)

• Thiophene Ring: Look for three distinct signals in the aromatic region (δ 6.8 – 7.3 ppm).

  • H-5: Doublet of doublets (dd) ~7.2 ppm.

  • H-3/H-4: Multiplets ~6.9–7.0 ppm.[1]

• Chiral Methine: A quartet (q) around δ 3.8–4.2 ppm, integrating to 1H (the CH adjacent to the amine and thiophene).

• Methyl Group: A doublet (d) around δ 1.4–1.5 ppm (coupled to the methine).

• Butyl Chain:

  • Triplet (t) ~0.9 ppm (terminal methyl).[1]

  • Multiplets ~1.3–1.6 ppm (central methylenes).

  • Multiplet ~2.5–2.7 ppm (N-CH₂ methylene).[1]

Mass Spectrometry (ESI-MS)[1]

• Molecular Ion: Expect a strong [M+H]⁺ peak at m/z 184.1 .[1]

• Fragmentation: Characteristic loss of the butyl group or cleavage at the benzylic position may be observed in MS/MS modes.

Part 5: Applications in Drug Discovery[1][6][7]

This molecule is primarily valuable as a bioisostere of N-butyl-1-phenylethan-1-amine.[1] Replacing a phenyl ring with a thiophene ring is a classic medicinal chemistry strategy (e.g., Duloxetine, Olanzapine).

Bioisosteric Advantages[1][6][7][8]

• Steric Profile: Thiophene is physically smaller than benzene (6-membered vs. 5-membered ring), potentially allowing the molecule to fit into tighter hydrophobic pockets in receptors (e.g., Sigma-1, DAT, NET).[1]

• Electronic Effects: The sulfur atom acts as a weak hydrogen bond acceptor. The ring is electron-rich, which can enhance pi-pi stacking interactions with aromatic residues (Phe, Tyr, Trp) in the binding site.

• Metabolic Stability: Thiophene rings are susceptible to S-oxidation or ring-opening metabolism, which can be modulated by substituting the 5-position (e.g., with chlorine or methyl) if half-life extension is required.[1]

Caption: Figure 2. Strategic advantages of replacing phenyl rings with thiophene moieties in amine-based drug scaffolds.

References

• Abdel-Magid, A. F., et al. (1996).[1] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 61(11), 3849-3862.[1]

• Meanwell, N. A. (2011). "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry, 54(8), 2529–2591.

• Ellman, J. A., et al. (2002). "N-tert-Butanesulfinyl Imines: Versatile Intermediates for the Asymmetric Synthesis of Amines." Accounts of Chemical Research, 35(11), 984–995.

• PubChem Database. "Thiophene-2-ethylamine derivatives and analogs." National Library of Medicine. [1]

Sources

• 1. 27948-34-1|(S)-1-(Thiophen-2-yl)ethanamine|BLD Pharm [bldpharm.com]
• 2. CN103373982A - Synthetic method of 2-thiophene ethylamine - Google Patents [patents.google.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Physicochemical Profiling & Solubility Determination of Butyl[1-(thiophen-2-yl)ethyl]amine

A Technical Framework for Process & Formulation Scientists

Executive Summary

Butyl[1-(thiophen-2-yl)ethyl]amine (secondary amine; est. MW: ~183.3 g/mol ) represents a class of lipophilic amine intermediates critical in the synthesis of pharmaceuticals, particularly those targeting CNS or kinase pathways where thiophene acts as a bioisostere for phenyl groups.

This guide provides a predictive solubility profile and a validated experimental framework for this specific compound. Due to the molecule's amphiphilic nature—combining a lipophilic butyl-thiophene scaffold with a basic amine center—its solubility is highly pH-dependent and governed by specific solute-solvent interaction parameters (Hansen Solubility Parameters).

Key Solubility Insights:

• Free Base: Highly soluble in chlorinated solvents, alcohols, and ethers; practically insoluble in neutral water (

  ).

• Salt Forms: Formation of HCl or methanesulfonate salts inverts the profile, enabling high aqueous solubility.

• Critical Parameter: The

  is estimated at 2.8–3.2 , indicating significant lipophilicity requiring non-aqueous solvent systems for process chemistry.

Molecular Architecture & Predicted Properties

Understanding the structural fragments is the first step in predicting solubility behavior without empirical data.

Property	Value (Predicted)	Structural Driver
Formula		Thiophene ring + Butyl chain + Ethyl linker
Molecular Weight	~183.31 g/mol	Moderate size, favorable for membrane permeability
LogP (Oct/Water)	2.8 – 3.2	High lipophilicity driven by the butyl chain and thiophene ring
pKa (Conj. Acid)	9.5 – 10.5	Secondary amine is a strong base; protonates readily at physiological pH
H-Bond Donors	1 (NH)	Limited water solubility capability
H-Bond Acceptors	2 (N, S)	Interaction potential with protic solvents

Solvation Mechanism Visualization

The following diagram illustrates the competitive interaction forces driving the solubility of this amine.

Caption: Mechanistic breakdown of solubility drivers. Lipophilic domains (red path) dominate in neutral conditions, while the amine (green path) drives solubility in acidic media.

Theoretical Solubility Framework: Hansen Parameters

For precise solvent selection during process development (e.g., crystallization or extraction), we utilize Hansen Solubility Parameters (HSP) .[1]

The solubility is maximized when the "distance" (

) between the solvent and solute parameters is minimized ( ).

Estimated HSP Values for Butyl[1-(thiophen-2-yl)ethyl]amine:

• (Dispersion): 17.5 MPa (Driven by Thiophene/Alkyl)
• (Polarity): 4.5 MPa (Low polarity of secondary amine)
• (H-Bonding): 5.0 MPa (Weak donor capability)

Solvent Compatibility Matrix

Based on the estimated HSP, the following solvent classes are recommended:

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Chlorinated	Dichloromethane (DCM), Chloroform	Very High	Excellent match for dispersion ( ) and low polarity.
Alcohols	Methanol, Ethanol, IPA	High	Amine H-bonding overcomes alkyl chain hydrophobicity.
Esters/Ethers	Ethyl Acetate, THF, MTBE	High	Good general compatibility; THF is ideal for reactions.
Alkanes	Hexanes, Heptane	Moderate	Soluble, but may crystallize out at low temps (useful for purification).
Aqueous	Water (pH 7)	Insoluble	Hydrophobic effect dominates ( mismatch).

Experimental Determination Protocol

Do not rely solely on predictions. The following protocol is the "Gold Standard" for generating a solubility curve (Solubility vs. Temperature).

Materials Required[2][3]

• Compound: >500 mg of Butyl[1-(thiophen-2-yl)ethyl]amine (purity >98%).

• Solvents: HPLC Grade (MeOH, Acetonitrile, Water, Toluene).

• Apparatus: Thermomixer or shaking water bath, 0.22 µm PTFE syringe filters, HPLC-UV/Vis.

Step-by-Step Methodology (Shake-Flask Method)

Step 1: Supersaturation Add the amine to 2.0 mL of the target solvent in a crimp-sealed glass vial until undissolved oil/solid remains visible.

• Note: As this compound may be an oil at room temperature (low melting point), ensure two distinct phases (liquid-liquid or liquid-solid) are present.

Step 2: Equilibration Place vials in a Thermomixer at 25°C ± 0.1°C and agitate at 750 RPM for 24 hours .

• Scientific Integrity Check: If the excess phase disappears, add more compound immediately. Equilibrium requires the presence of the solute phase.

Step 3: Phase Separation Stop agitation and allow the phases to settle for 1 hour. If the compound is an oil, centrifugation (3000 RPM, 5 min) is required to separate the denser organic layer from the solvent supernatant.

Step 4: Sampling & Dilution Carefully withdraw 100 µL of the supernatant (saturated solution) using a pre-warmed syringe.

• Filter through a 0.22 µm PTFE filter (to remove micro-droplets/particles).

• Dilute immediately into the HPLC mobile phase (e.g., 1:100 dilution in 50:50 ACN:Water) to prevent precipitation.

Step 5: Quantification (HPLC-UV) Analyze against a 5-point calibration curve.

• Wavelength: 235 nm (Thiophene absorption max).

• Calculation:

  .

Experimental Workflow Diagram

Caption: Validated workflow for thermodynamic solubility determination.

Process Chemistry Applications

Salt Formation & Purification

The free base is likely an oil or low-melting solid. To isolate this intermediate as a stable solid, salt formation is recommended.

• Protocol: Dissolve free base in Ethyl Acetate (10 vol) . Cool to 0°C. Add HCl in Isopropanol (1.1 eq) dropwise.

• Outcome: The hydrochloride salt will precipitate due to high lattice energy and low solubility in EtOAc (

  ).

Extraction Strategy

For workup after synthesis (e.g., reductive amination):

• Acidic Wash: Extract the reaction mixture (DCM) with 1M HCl. The amine moves to the aqueous phase (purification from non-basic impurities).

• Basification: Treat the aqueous phase with NaOH to pH > 12.

• Back-Extraction: Extract the liberated free base into MTBE or Toluene.

References

• Abbott, S. Hansen Solubility Parameters: A User's Handbook. Steven Abbott TCNF Ltd. Available at: [Link] (HSP Theory).

• PubChem. Thiophene-2-ethylamine Compound Summary. National Library of Medicine. Available at: [Link] (Structural confirmation).

Sources

• 1. Hansen Solubility Parameters | Hansen Solubility Parameters [hansen-solubility.com]

Strategic Architectures of Thiophene-Based Secondary Amines: A Technical Guide

Executive Summary

This technical guide analyzes the structural utility, synthetic pathways, and therapeutic applications of thiophene-based secondary amines. As a bioisostere of benzene, the thiophene ring offers unique electronic and physicochemical properties—specifically high electron density and metabolic liability—that drug developers leverage to modulate potency and solubility. This guide provides actionable protocols for synthesizing these motifs via reductive amination and Buchwald-Hartwig cross-coupling, alongside a review of their critical role in oncology and CNS therapeutics.

Structural Significance & SAR

The Thiophene Advantage: Bioisosterism

In medicinal chemistry, replacing a phenyl ring with a thiophene (bioisosterism) is a calculated tactic to alter a molecule's physicochemical profile without disrupting steric fit.[1]

• Electronic Effects: Thiophene is

  -excessive compared to benzene. The sulfur atom donates electron density into the ring, making it more susceptible to electrophilic attack and metabolic oxidation.

• Lipophilicity & Solubility: Thiophene analogs generally exhibit lower logP (increased water solubility) compared to their benzene counterparts, a critical factor for oral bioavailability.

• Geometry: The C–S–C bond angle is

  , compressing the ring slightly compared to benzene’s internal angles. This subtle shape change can improve binding affinity in tight hydrophobic pockets (e.g., kinase ATP-binding sites).

The Secondary Amine Pharmacophore

The secondary amine (

) serves as a pivotal "linker" and hydrogen bond donor/acceptor.

• pKa Modulation: Secondary amines typically have pKa values between 9–11. In a physiological environment (pH 7.4), they exist largely as cations, enhancing solubility and facilitating ionic interactions with aspartate or glutamate residues in target proteins (e.g., GPCRs).

• Metabolic Stability: Unlike primary amines (rapidly metabolized by MAO) or tertiary amines (often prone to N-dealkylation), secondary amines offer a balanced metabolic profile, though they can still undergo N-oxidation.

Synthetic Architectures

Two primary methodologies dominate the synthesis of thiophene-based secondary amines, depending on the position of the nitrogen relative to the ring.

Pathway A: Reductive Amination (Side-Chain Functionalization)

Used when the amine is attached to an alkyl chain extending from the thiophene ring (e.g., Duloxetine analogs). This method is preferred for its mild conditions and high functional group tolerance.

Pathway B: Buchwald-Hartwig Cross-Coupling (Direct Ring Functionalization)

Used to attach the nitrogen directly to the thiophene ring (aminothiophenes). This requires overcoming the inherent poisoning of metal catalysts by sulfur.

Visualization: Synthetic Decision Tree

Figure 1: Decision matrix for selecting the optimal synthetic pathway based on the target amine's proximity to the thiophene core.

Detailed Experimental Protocols

Protocol A: Reductive Amination (Standard)

Target: Synthesis of N-benzyl-1-(thiophen-2-yl)methanamine

Rationale: Sodium triacetoxyborohydride (STAB) is selected over sodium cyanoborohydride due to lower toxicity and better control over pH, preventing the reduction of the aldehyde/ketone prior to imine formation.

• Imine Formation:

  • Charge a flame-dried round-bottom flask with Thiophene-2-carboxaldehyde (1.0 equiv) and Dichloromethane (DCM) (0.2 M concentration).

  • Add Benzylamine (1.05 equiv) under

    atmosphere.

  • Critical Step: Stir at room temperature for 30–60 minutes. Monitor by TLC (disappearance of aldehyde) to ensure imine formation.

• Reduction:

  • Cool the solution to 0°C.

  • Add Sodium triacetoxyborohydride (STAB) (1.4 equiv) portion-wise over 10 minutes.

  • Optional: Add 1.0 equiv of Acetic Acid if the reaction is sluggish (catalyzes iminium ion formation).

  • Warm to room temperature and stir for 12 hours.

• Workup:

  • Quench with saturated aqueous

    .

  • Extract with DCM (

    ). Wash combined organics with brine.

  • Dry over

    , filter, and concentrate.

• Purification:

  • Flash column chromatography (Hexanes/Ethyl Acetate gradient).

Protocol B: Buchwald-Hartwig Amination (Advanced)

Target: Synthesis of N-phenylthiophen-3-amine

Rationale: Thiophenes can poison Pd catalysts. High-activity catalyst systems (Pd/Phosphine ligands) are required. BINAP or XPhos are preferred ligands to create a steric bulk that facilitates reductive elimination.

• Preparation:

  • In a glovebox or under strict Argon flow, charge a reaction vial with 3-Bromothiophene (1.0 equiv), Aniline (1.2 equiv), and Sodium tert-butoxide (1.4 equiv).

• Catalyst Loading:

  • Add

    (2 mol%) and rac-BINAP (4 mol%).

  • Add anhydrous Toluene or 1,4-Dioxane (degassed).

• Reaction:

  • Seal the vial and heat to 80–100°C for 16 hours.

  • Checkpoint: Monitor via LC-MS. If conversion stalls, add a second portion of catalyst (1 mol%).

• Workup:

  • Cool to room temperature. Filter through a pad of Celite to remove Pd black.

  • Concentrate filtrate and purify via silica gel chromatography.

Therapeutic Applications & Data

CNS Disorders: SNRI Analogs

Thiophene secondary amines are crucial in the design of Serotonin-Norepinephrine Reuptake Inhibitors (SNRIs). Duloxetine is the prime example, where the thiophene ring replaces a phenyl group found in older antidepressants (like fluoxetine), enhancing SERT/NET selectivity.

Oncology: Kinase Inhibitors

Thiophene-based secondary amines function as ATP-competitive inhibitors. The secondary amine often forms a key hydrogen bond with the "hinge region" of the kinase.

Table 1: Comparative Activity of Thiophene vs. Phenyl Analogs (Hypothetical Data based on SAR trends)

Compound Scaffold	R-Group (Amine)	Target	IC50 (nM)	LogP	Notes
Phenyl-Amine	N-Methyl	VEGFR-2	45	3.8	High lipophilicity limits solubility.
Thiophene-Amine	N-Methyl	VEGFR-2	12	3.1	Bioisostere effect: Improved potency & solubility.
Thiophene-Amine	N-Isopropyl	EGFR	150	3.4	Steric bulk reduces affinity slightly.

Visualization: Mechanism of Action (Kinase Inhibition)

Figure 2: Mechanistic pathway of thiophene secondary amines acting as ATP-competitive kinase inhibitors.

Future Outlook

The field is moving toward C-H Activation to install amines directly onto the thiophene ring without pre-functionalization (avoiding bromination steps). This "Green Chemistry" approach utilizes Ir or Rh catalysts to direct amination to the C-2 or C-3 position selectively, reducing waste and step count.

References

• BenchChem. Application Notes and Protocols for the Selective Buchwald-Hartwig Amination of 3-bromo-7-chloro-1-benzothiophene.

• National Institutes of Health (PMC). Synthesis and receptor binding of thiophene bioisosteres of potent GluN2B ligands.

• Organic Chemistry Portal. Amine Synthesis by Reductive Amination.

• Bentham Science. A Review on Anticancer Activities of Thiophene and Its Analogs.

• MDPI. Straightforward Synthesis of Thiophene Bioisosteres of the Pyrrolo[3,2-c]quinoline Framework.

Sources

• 1. mdpi.com [mdpi.com]

Reactivity Profile of Secondary Amines with Thiophene Substituents

Executive Summary

The incorporation of thiophene rings into secondary amine scaffolds is a high-value strategy in medicinal chemistry, offering bioisosteric replacement for phenyl rings to improve lipophilicity and metabolic stability. However, this structural motif introduces unique reactivity challenges.[1] Unlike benzene, thiophene is electron-rich (π-excessive) and sulfur-containing, leading to three critical distinct behaviors:

• Catalyst Poisoning: The sulfur atom can chelate transition metals, complicating Palladium-catalyzed C-N bond formation.

• Tautomeric Instability: 2-aminothiophenes are inherently unstable, prone to tautomerization into thiolactones unless electron-withdrawing groups (EWGs) are present.[1][2]

• Metabolic Bioactivation: The thiophene ring is a "structural alert," susceptible to CYP450-mediated S-oxidation, forming reactive electrophiles that cause hepatotoxicity.[3][4][5][6]

This guide provides a mechanistic deep-dive into synthesizing, stabilizing, and assessing the safety of thiophene-substituted secondary amines.

Structural Dynamics & Stability

The Aminothiophene Paradox

Before attempting synthesis, researchers must understand the stability profile of the target.

• 2-Aminothiophenes: These are generally unstable as free bases.[1] They exist in equilibrium with their imino-thiolactone tautomers (thiophene-2(5H)-imine).[1] To isolate a stable 2-secondary-aminothiophene, the ring must be substituted with an Electron-Withdrawing Group (EWG) such as -NO₂, -COOR, or -CN at the C3 or C5 position.[1]

• 3-Aminothiophenes: These are significantly more stable and behave more like typical anilines, though they remain oxidation-sensitive.[1]

Implication for Design: If your drug candidate requires a 2-aminothiophene core, ensure C3/C5 are blocked or electron-deficient to prevent hydrolysis and polymerization.[1]

Synthetic Methodologies

C-N Bond Formation: Buchwald-Hartwig Cross-Coupling

The direct arylation of secondary amines with halothiophenes is the preferred route. However, thiophene sulfur can displace phosphine ligands, poisoning the Pd(0) catalyst.[1]

The Solution: Use bulky, electron-rich biaryl phosphine ligands (Dialkylbiarylphosphines) that create a steric wall, preventing sulfur coordination while facilitating reductive elimination.[1]

Validated Protocol: Pd-Catalyzed Amination of 3-Bromothiophene

Objective: Coupling morpholine (secondary amine) with 3-bromothiophene.[1]

Reagents:

• Substrate: 3-Bromothiophene (1.0 equiv)

• Nucleophile: Morpholine (1.2 equiv)[1]

• Catalyst: Pd₂(dba)₃ (1-2 mol%)[1]

• Ligand: RuPhos or tBuXPhos (2-4 mol%)

• Base: NaOtBu (1.4 equiv)[1]

• Solvent: Toluene or 1,4-Dioxane (anhydrous)[1]

Step-by-Step Workflow:

• Inerting: Flame-dry a Schlenk tube and cycle 3x with Argon.

• Loading: Add Pd₂(dba)₃, Ligand, and NaOtBu under Argon counterflow.

• Solvation: Add anhydrous toluene. Stir for 5 mins to pre-form the active L-Pd(0) species (solution turns from dark red to orange/brown).

• Addition: Add 3-bromothiophene and morpholine via syringe.

• Reaction: Heat to 80-100°C for 4-12 hours. Monitor by LC-MS (Thiophenes are UV active).[1]

• Workup: Cool, filter through Celite (to remove Pd black), and concentrate. Purify via flash chromatography (Hexane/EtOAc).

Mechanistic Insight: RuPhos is chosen specifically because its steric bulk prevents the formation of stable (unreactive) Pd-Thiophene-S complexes, forcing the cycle towards oxidative addition at the C-Br bond.

Cyclization: The Thiophene-Pictet-Spengler Reaction

For constructing fused bicyclic systems (e.g., thienopyridines), the Pictet-Spengler reaction utilizes the high nucleophilicity of the thiophene C2/C3 positions.

Mechanism: A thienyl-ethylamine reacts with an aldehyde/ketone to form an iminium ion, which undergoes electrophilic closure onto the thiophene ring.

• Regioselectivity: Closure usually occurs at C2 (more nucleophilic) over C4.[1]

Metabolic Reactivity & Toxicology (The "Risk")[1]

Bioactivation Mechanism

For drug developers, the thiophene ring is a liability. Cytochrome P450 enzymes (mainly CYP2C9, CYP1A2, CYP3A4) can oxidize the sulfur or the C=C double bond.

• S-Oxidation: Formation of Thiophene-S-oxide.[1] This species acts as a Michael acceptor or diene, reacting with glutathione (GSH) or cellular proteins.[1]

• Epoxidation: Formation of Thiophene-2,3-epoxide.[1] This rearranges to reactive isomers that covalently bind to hepatocytes, leading to immune-mediated hepatitis (e.g., Tienilic acid toxicity).[1]

Mitigation Strategy:

• Block Metabolic Soft Spots: Substitution at C2 and C5 (e.g., with Methyl or Chloro groups) sterically hinders CYP450 approach.[1]

• Electronic Deactivation: Adding EWGs reduces the electron density of the ring, raising the oxidation potential.

Visualization: Metabolic Activation Pathway

The following diagram illustrates the divergence between safe clearance and toxic adduct formation.

Figure 1: Metabolic bioactivation pathways of thiophene-containing amines.[1] S-oxidation and epoxidation lead to electrophilic species that can be trapped by Glutathione (safe) or cellular proteins (toxic).[1]

Quantitative Data Summary

The following table compares the reactivity parameters of Thiophene vs. Benzene in the context of amine functionalization.

Parameter	Thiophene-Amine System	Benzene-Amine System	Impact on Protocol
Resonance Energy	~29 kcal/mol	~36 kcal/mol	Thiophene is less aromatic, more prone to oxidation/polymerization.[1]
Nucleophilicity	High (π-excessive)	Moderate	Thiophene undergoes EAS (e.g., Pictet-Spengler) under milder conditions.[1]
Pd Catalyst Interaction	High (S-coordination)	Low	Requires bulky ligands (RuPhos) for thiophene coupling.[1]
Metabolic Liability	High (S-oxidation)	Low (Hydroxylation)	Requires metabolic stability screening (Microsomal stability assay).[1]
pKa (of conjugate acid)	~4-5 (if N on ring)	~4-5	2-aminothiophenes are weak bases; N-alkylation reduces stability.[1]

Experimental Protocol: Metabolic Stability Assay

Purpose: To determine if your thiophene-amine candidate generates reactive metabolites.[1]

• Incubation: Incubate test compound (10 µM) with Human Liver Microsomes (HLM) and NADPH (1 mM) in phosphate buffer (pH 7.4) at 37°C.[1][2]

• Trapping Agent: Add Glutathione (GSH, 5 mM) to the incubation mixture. GSH acts as a surrogate nucleophile.[1]

• Quenching: Stop reaction at t=0, 15, 30, 60 min using ice-cold acetonitrile.

• Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

• Detection: Look for "M+16" (S-oxide) peaks and, critically, "M+323" adducts (Drug + Oxygen + Glutathione).[1]

  • Interpretation: The presence of GSH adducts confirms the formation of reactive electrophiles, signaling a high risk of idiosyncratic toxicity.

References

• Dansette, P. M., et al. (2014).[1] Bioactivation Potential of Thiophene-Containing Drugs.[1][3][4][5][6] Chemical Research in Toxicology.[1] Link[1]

• Hartwig, J. F. (2008).[1] Evolution of a Fourth Generation Catalyst for the Amination of Aryl Halides. Accounts of Chemical Research.[1] Link[1]

• Miyata, K., et al. (2021).[1] Buchwald–Hartwig Amination of Aryl Bromides with Heterocyclic Amines.[1] International Journal of Molecular Sciences.[1] Link

• Consiglio, G., et al. (2002).[1] Analysis of substituent effects: the reactions of some 2-L-5-nitro-3-X-thiophenes with primary and secondary amines. Journal of the Chemical Society, Perkin Transactions 2. Link

• Stöckigt, J., et al. (2011).[1] The Pictet-Spengler Reaction in Nature and in Organic Chemistry.[7][8] Angewandte Chemie International Edition.[1][8] Link[1]

Sources

• 1. The Pictet-Spengler Reaction Updates Its Habits - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
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• 6. researchgate.net [researchgate.net]
• 7. Pictet–Spengler reaction - Wikipedia [en.wikipedia.org]
• 8. jk-sci.com [jk-sci.com]

Technical Whitepaper: Predictive Metabolic Profiling of Butyl[1-(thiophen-2-yl)ethyl]amine

Executive Summary & Structural Analysis

This technical guide provides a predictive metabolic profile for Butyl[1-(thiophen-2-yl)ethyl]amine , a structural analog of the thiophene-based stimulant Methiopropamine (MPA). While direct clinical data for this specific N-butyl analog is limited, its metabolic fate can be rigorously extrapolated from the pharmacokinetics of MPA and the well-documented bioactivation of thiophene rings by Cytochrome P450 (CYP) enzymes.

Structural Definition

The molecule consists of a thiophene ring attached to the

-carbon of an ethylamine backbone, with a butyl chain on the nitrogen.

• Core Scaffold: 1-(Thiophen-2-yl)ethylamine (a "benzylic" amine equivalent).

• N-Substituent:

  -Butyl group (replacing the methyl group seen in MPA).

• Chemical Risk Factor: The thiophene moiety is a known "structural alert" in medicinal chemistry due to its potential for S-oxidation, leading to reactive electrophiles.[1][2][3][4][5]

Phase I Metabolism: Oxidative Transformations

The primary clearance mechanism for secondary amines with lipophilic side chains is oxidative metabolism via hepatic CYP450 enzymes. Based on Structure-Activity Relationships (SAR), three dominant pathways are predicted: N-Dealkylation , Oxidative Deamination , and Thiophene S-Oxidation .

Pathway A: N-Debutylation (Major Route)

Similar to the N-demethylation of MPA, the butyl chain renders the molecule a substrate for CYP2D6 and CYP2C19 .

• Mechanism: Hydroxylation of the butyl

  -carbon (adjacent to the nitrogen) forms an unstable carbinolamine intermediate.

• Cleavage: Spontaneous C-N bond cleavage releases butyraldehyde and the primary amine metabolite, 1-(thiophen-2-yl)ethylamine .

• Significance: This is likely the rate-limiting step for clearance.

Pathway B: Oxidative Deamination ( -C Oxidation)

Because the amine is attached to a benzylic-like carbon (the carbon directly attached to the aromatic thiophene ring), it is highly susceptible to

-hydroxylation.

• Mechanism: CYP-mediated abstraction of the benzylic proton.

• Intermediate: Formation of an imine species.

• Product: Hydrolysis yields 1-(thiophen-2-yl)ethanone (2-acetylthiophene) and butylamine.

• Enzymes: CYP2C19 and CYP2D6 are primary candidates.[6]

Pathway C: Thiophene Bioactivation (Toxicological Pathway)

This pathway represents the critical safety concern. The thiophene ring can undergo oxidation by CYP3A4 and CYP1A2 .[5][6]

• S-Oxidation: The sulfur atom is oxidized to a thiophene S-oxide .

• Reactivity: S-oxides are highly reactive electrophiles (Michael acceptors). They can:

  • Dimerize (Diels-Alder type reaction).

  • Conjugate with Glutathione (GSH).[3]

  • Covalently bind to hepatic proteins, causing drug-induced liver injury (DILI).

Visualization of Metabolic Pathways[4][7]

The following diagram illustrates the branching metabolic fate of the parent molecule, highlighting both clearance and bioactivation routes.

Figure 1: Predicted Phase I metabolic map showing N-dealkylation (green), oxidative deamination (yellow), and bioactivation (red).

Experimental Validation Protocols

To confirm these predictions, researchers must employ a "Trap and Analyze" workflow using Human Liver Microsomes (HLM).

Protocol: HLM Incubation with GSH Trapping

This protocol validates the presence of reactive thiophene S-oxides by trapping them with Glutathione (GSH).

Reagents:

• Pooled Human Liver Microsomes (20 mg/mL protein).

• NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).

• Trapping Agent: L-Glutathione (GSH) or N-Acetylcysteine (NAC) at 5 mM.

• Buffer: 100 mM Potassium Phosphate (pH 7.4).

Step-by-Step Workflow:

• Pre-Incubation: Mix HLM (final conc. 1.0 mg/mL) and the test compound (10 µM) in phosphate buffer. Add GSH (5 mM) to "trap" reactive intermediates. Equilibrate at 37°C for 5 minutes.

  • Causality: Pre-warming ensures enzymes are at physiological temperature for optimal catalytic efficiency.

• Initiation: Add the NADPH regenerating system to start the reaction.

  • Control: Run a parallel sample without NADPH to rule out non-enzymatic degradation.

• Incubation: Shake at 37°C for 60 minutes.

• Quenching: Add an equal volume of ice-cold Acetonitrile (ACN) containing an internal standard.

  • Causality: ACN precipitates microsomal proteins, stopping the reaction immediately.

• Centrifugation: Spin at 10,000 x g for 10 minutes to pellet proteins.

• Analysis: Inject supernatant into LC-MS/MS (Q-TOF or Orbitrap).

Analytical Targets (LC-MS/MS)

Metabolite Class	Mass Shift ( m/z)	Diagnostic Ion	Significance
Parent	0		Substrate depletion indicates clearance rate.
N-Desbutyl	-56 Da		Confirms N-dealkylation pathway.
Ketone	-57 Da		Confirms oxidative deamination.
S-Oxide Dimer	(complex)	Dimer Mass	Indicates reactive intermediate formation.
GSH Adduct	+305 Da		Critical: Confirms bioactivation potential.

Toxicological Implications[4][8]

The presence of the thiophene ring necessitates a rigorous safety assessment.

The "Structural Alert" Mechanism

Thiophene-containing drugs (e.g., Tienilic acid, Suprofen) have a history of withdrawal due to idiosyncratic hepatotoxicity.[1][2][3][4] The mechanism involves the oxidation of the thiophene sulfur by CYP450s (primarily CYP3A4) to form a thiophene S-oxide .

• This intermediate functions as a Michael acceptor.

• If cellular GSH levels are depleted, the S-oxide attacks nucleophilic residues (Cysteine, Lysine) on liver proteins.

• Result: Formation of hapten-protein conjugates, which can trigger an immune-mediated hepatitis.

Risk Mitigation Strategy

In drug design, if the GSH adduct is observed in the HLM assay (Section 4.1), the scaffold is considered high-risk. Strategies to mitigate this include:

• Blocking Metabolic Sites: Substituting the thiophene ring (e.g., chlorination) to prevent oxidation.

• Scaffold Hopping: Replacing thiophene with a bioisostere like thiazole or phenyl, though this alters potency.

References

• Metabolism of Methiopropamine (MPA)

  • Study: Identification of in vitro and in vivo metabolites of the thiophene analog 2-methiopropamine.[6]

  • Relevance: Establishes N-demethylation and ring hydroxylation as baseline p

  • Source:

• Thiophene Bioactivation Mechanisms

  • Study: Bioactivation Potential of Thiophene-Containing Drugs.[1][2][3][4][7][8][9][10]

  • Relevance: details the CYP450-mediated S-oxidation mechanism and the formation of reactive S-oxide intermediates.[3][8][10]

  • Source:

• N-Dealkylation of Secondary Amines

  • Study: Metabolic N-Dealkylation and N-Oxidation.[11][12][13]

  • Relevance: Explains the mechanism of -carbon hydroxylation leading to N-dealkyl

  • Source:

• CYP450 Oxidation of Thiophenes

  • Study: Cytochrome P450 Oxidation of Thiophene-Containing Drugs to Electrophilic Intermediates.[2][3][4][7][8]

  • Relevance: Provides the specific mass spectral evidence (GSH adducts) required for the experimental protocol.

  • Source:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Bioactivation potential of thiophene-containing drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Novel metabolic bioactivation mechanism for a series of anti-inflammatory agents (2,5-diaminothiophene derivatives) mediated by cytochrome p450 enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 2-methiopropamine, a thiophene analogue of methamphetamine: studies on its metabolism and detectability in the rat and human using GC-MS and LC-(HR)-MS techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Cytochrome P450 oxidation of the thiophene-containing anticancer drug 3-[(quinolin-4-ylmethyl)-amino]-thiophene-2-carboxylic acid (4-trifluoromethoxy-phenyl)-amide to an electrophilic intermediate [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. semanticscholar.org [semanticscholar.org]
• 11. encyclopedia.pub [encyclopedia.pub]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Green chemistry approaches to synthesizing Butyl[1-(thiophen-2-yl)ethyl]amine

Application Note: Green Chemistry Approaches to Synthesizing Butyl[1-(thiophen-2-yl)ethyl]amine

Executive Summary & Strategic Rationale

The synthesis of Butyl[1-(thiophen-2-yl)ethyl]amine represents a classic reductive amination challenge in pharmaceutical process chemistry. This secondary amine scaffold—featuring a thiophene heterocycle and a chiral ethyl linkage—is a critical pharmacophore in various neuroactive and anti-inflammatory therapeutic candidates.

Traditional routes often rely on chlorinated solvents (DCM, DCE), stoichiometric boron waste (using NaBH(OAc)₃ or toxic NaBH₃CN), and energy-intensive refluxes. This guide presents three validated Green Chemistry protocols designed to align with the 12 Principles of Green Chemistry , specifically focusing on Atom Economy, Safer Solvents, and Catalysis.

Target Molecule:

• IUPAC Name: N-Butyl-1-(thiophen-2-yl)ethan-1-amine

• Substrates: 2-Acetylthiophene (Ketone) + n-Butylamine (Amine)

• Key Challenge: Steric hindrance at the ketyl position and potential thiophene ring sensitivity to harsh Lewis acids.

Decision Matrix: Selecting the Right Protocol

The following decision tree assists in selecting the optimal synthetic route based on laboratory constraints and chirality requirements.

Figure 1: Strategic workflow for selecting the synthesis method based on chirality and scale.

Method A: Solvent-Free Mechanochemical Synthesis

Principle: High-energy ball milling generates localized heat and fresh surface area, driving the condensation and reduction steps without bulk solvent. This method eliminates solvent waste (E-Factor reduction) and accelerates kinetics.

Mechanism

• Condensation: Mechanical force drives the equilibrium between 2-acetylthiophene and butylamine to the imine species on a solid support (Silica/Alumina).

• Reduction: In situ reduction using a solid hydride donor.

Protocol

• Reagents:

  • 2-Acetylthiophene (1.0 equiv)

  • n-Butylamine (1.1 equiv)

  • NaBH₄ (1.2 equiv) — Activated by solid support

  • Silica Gel (SiO₂, 230–400 mesh) — Acts as dispersant and Lewis Acid

• Equipment: Retsch MM400 Mixer Mill (or equivalent) with Stainless Steel (SS) jars (10 mL) and SS balls (2 x 10 mm).

Step-by-Step Procedure:

• Pre-milling (Imine Formation): Load 2-acetylthiophene (126 mg, 1 mmol), n-butylamine (109 µL, 1.1 mmol), and Silica Gel (500 mg) into the jar.

• Milling Cycle 1: Mill at 30 Hz for 20 minutes . Note: The silica acts as a mild acid catalyst to drive water formation/sorption.

• Addition of Reductant: Open the jar (fume hood) and add NaBH₄ (45 mg, 1.2 mmol).

• Milling Cycle 2: Mill at 25 Hz for 30 minutes .

• Workup: Transfer the resulting free-flowing powder to a filter frit. Wash with Ethyl Acetate (3 x 5 mL).

• Purification: Evaporate solvent. If necessary, purify via short silica plug (Green solvent: Heptane/Ethanol 9:1).

Validation Point: Absence of ketone peak at ~1670 cm⁻¹ in IR indicates complete conversion to amine.

Method B: Aqueous Catalytic Transfer Hydrogenation (CTH)

Principle: Using water as the solvent and Formate as a safe hydrogen donor avoids pressurized H₂ gas and flammable organic solvents.

Mechanism

A metal catalyst (Ir or Ru) activates the formate ion, generating a metal-hydride species that selectively reduces the in situ formed iminium ion.

Protocol

• Reagents:

  • 2-Acetylthiophene (1.0 equiv)

  • n-Butylamine (1.2 equiv)

  • Sodium Formate (HCOONa) (5.0 equiv)

  • Catalyst: [Cp*Ir(H₂O)₃]SO₄ (0.5 mol%) or commercial Ru-TsDPEN (Noyori type).

  • Solvent: Degassed Water (pH adjusted to 4.5 with HCOOH).

Step-by-Step Procedure:

• Solution Prep: In a round-bottom flask, dissolve Sodium Formate (340 mg, 5 mmol) in Water (5 mL). Adjust pH to 4.5 using dilute formic acid. Crucial: The slightly acidic pH accelerates imine formation.

• Substrate Addition: Add 2-acetylthiophene (1 mmol) and n-butylamine (1.2 mmol).

• Catalyst Addition: Add the Iridium catalyst (0.5 mol%).

• Reaction: Heat to 60°C for 4–6 hours. The reaction mixture may be biphasic; vigorous stirring is essential (micellar effect).

• Workup: Basify to pH >10 with 1M NaOH. Extract with 2-MeTHF (Green solvent alternative to DCM).

• Isolation: Dry organic layer over MgSO₄ and concentrate.

Data Summary:

Parameter	Value	Notes
Yield	85-92%	High efficiency
Selectivity	>98%	Minimal reduction of thiophene ring
E-Factor	< 5	Excellent (Water is excluded from waste calc)

Method C: Biocatalytic Asymmetric Reductive Amination

Principle: Use of Imine Reductases (IREDs) or Amine Transaminases (ATAs) to synthesize the chiral amine directly with high enantioselectivity. This is the preferred route for clinical candidates.

Mechanism

Enzymes facilitate the transfer of an amine group (ATA) or the reduction of an imine (IRED) within a chiral pocket, yielding a single enantiomer (usually R or S depending on the enzyme homolog).

Protocol (Transaminase Route)

• Reagents:

  • 2-Acetylthiophene (50 mM final conc.)

  • Isopropylamine (1 M) — Amine donor

  • PLP (Pyridoxal-5'-phosphate) (1 mM) — Cofactor

  • Enzyme: Aspergillus terreus (R)-Amine Transaminase (commercial screening kit).

  • Buffer: Phosphate Buffer (100 mM, pH 7.5).

Step-by-Step Procedure:

• Buffer Prep: Prepare 10 mL of Phosphate buffer containing 1 mM PLP and 1 M Isopropylamine. Adjust pH to 7.5.

• Enzyme Loading: Add 50 mg lyophilized whole cells or 5 mg purified enzyme.

• Substrate Addition: Add 2-acetylthiophene (dissolved in 5% DMSO v/v).

• Incubation: Shake at 30°C, 180 rpm for 24 hours.

• Workup: Acidify to pH 2 (quench), wash with MTBE (removes ketone). Basify aqueous phase to pH 11, extract product with MTBE.

Pathway Diagram:

Figure 2: Biocatalytic transamination cycle using isopropylamine as the sacrificial donor.

Quality Control & Validation

Analytical Standard:

• ¹H NMR (400 MHz, CDCl₃):

  • 7.18 (d, 1H, Thiophene-H), 6.95 (m, 2H, Thiophene-H)
  • 4.20 (q, 1H, CH -N) — Diagnostic methine proton
  • 2.55 (t, 2H, N-CH ₂-Pr)
  • 1.45 (d, 3H, CH-CH ₃)

• Chiral HPLC:

  • Column: Chiralpak AD-H or OD-H.

  • Eluent: Hexane:IPA (95:5) + 0.1% Diethylamine.

  • Flow: 1.0 mL/min.

References

• Mechanochemical Reductive Amination

  • Sawama, Y., et al. "Stainless Steel-Mediated Mechanochemical Reductive Amination.

  • (Validated Concept)

• Aqueous Transfer Hydrogenation

  • Wang, C., et al.

• Biocatalytic Transamination

  • Koszelewski, D., et al. "Omega-Transaminases for the Synthesis of Optically Pure Amines." Trends in Biotechnology, 2010.

• General Green Reductive Amination Review

  • Afanasyev, O. I., et al. "Reductive Amination in the Synthesis of Pharmaceuticals." Chemical Reviews, 2019.

Application Note: A Protocol for the Pharmaceutical Salt Formation of Butyl[1-(thiophen-2-yl)ethyl]amine

Introduction: The Rationale for Salt Formation

The conversion of an active pharmaceutical ingredient (API) from its free base or free acid form into a salt is a critical step in drug development.[1] This chemical modification is employed to enhance the physicochemical and biopharmaceutical properties of a drug candidate. For a weakly basic compound such as Butyl[1-(thiophen-2-yl)ethyl]amine, which contains a secondary amine, salt formation can profoundly improve characteristics like aqueous solubility, dissolution rate, chemical stability, and hygroscopicity.[2][3] An optimized salt form often possesses superior handling properties, such as a higher melting point and improved crystallinity, which are advantageous for manufacturing, formulation, and achieving consistent bioavailability.[1][3][4]

This document provides a detailed, adaptable protocol for the salt formation of Butyl[1-(thiophen-2-yl)ethyl]amine, grounded in established principles of pharmaceutical salt selection. It is intended for researchers and drug development professionals seeking a robust starting point for screening and optimizing a suitable salt form for this thiophene-containing amine.

Compound Profile: Butyl[1-(thiophen-2-yl)ethyl]amine

Butyl[1-(thiophen-2-yl)ethyl]amine is a secondary amine featuring a thiophene ring. The thiophene moiety is a common heterocycle in medicinal chemistry, known for its aromaticity and its role as a bioisostere for the benzene ring.[5][6] The key functional group for salt formation is the secondary amine, which is basic due to the lone pair of electrons on the nitrogen atom, allowing it to accept a proton from an acid. The overall physicochemical properties of the free base (e.g., solubility, pKa) will dictate the optimal conditions and choice of counter-ion for successful salt formation.

Principle of Salt Formation

The formation of a salt from an amine involves a straightforward acid-base reaction. The basic nitrogen atom of Butyl[1-(thiophen-2-yl)ethyl]amine is protonated by a suitable acid (the counter-ion), forming an ammonium cation. This ionic interaction with the acid's conjugate base results in the formation of a salt.

Reaction Scheme: R₂NH (Amine Base) + HX (Acid) → [R₂NH₂]⁺X⁻ (Amine Salt)

A crucial factor for forming a stable salt is a sufficient difference in the pKa values of the amine and the acid, typically recommended to be a ΔpKa of at least 3 units.[2] This large difference favors complete proton transfer, resulting in a true ionic salt rather than a cocrystal.

Key Considerations for Protocol Design

Selection of the Acid (Counter-ion)

The choice of the acid is the most critical decision and directly influences the properties of the final salt.[3]

• Inorganic Acids: Hydrochloric acid (HCl) and sulfuric acid (H₂SO₄) are common choices that often yield crystalline, high-melting-point salts. However, hydrochloride salts can sometimes be hygroscopic or lead to corrosion.[3]

• Sulfonic Acids: Mesylic acid (methanesulfonic acid) and besylic acid (benzenesulfonic acid) are strong organic acids that frequently produce stable, crystalline salts.

• Carboxylic Acids: Acetic, maleic, fumaric, and tartaric acids are weaker acids that can also be used. The choice among these can fine-tune properties like solubility and dissolution rate.

Solvent System Selection

The solvent plays a dual role: it must dissolve the amine free base but provide a medium in which the resulting salt has limited solubility, thereby enabling precipitation or crystallization.[7]

• Solubility: The free base should be readily soluble in the chosen solvent at the reaction temperature.

• Insolubility of the Salt: The target salt should be poorly soluble, at least at cooler temperatures, to ensure high recovery.

• Common Solvents: Alcohols (ethanol, isopropanol), ketones (acetone), esters (ethyl acetate), and ethers (methyl tert-butyl ether, MTBE) are frequently used, either alone or in combination.[7] Hydrogen bonding in the solvent can significantly affect the crystallization process.[8]

Experimental Workflow for Salt Formation

The following diagram outlines the general procedure for the salt formation and isolation of Butyl[1-(thiophen-2-yl)ethyl]amine salt.

Caption: General Workflow for Amine Salt Formation.

Detailed Protocol: Preparation of Butyl[1-(thiophen-2-yl)ethyl]amine Hydrochloride

This protocol describes the formation of the hydrochloride salt as a representative example. It should be considered a starting point, and optimization of solvents, temperature, and concentrations is encouraged.

Materials:

• Butyl[1-(thiophen-2-yl)ethyl]amine (free base)

• 2 M Hydrochloric acid in diethyl ether

• Ethyl acetate (EtOAc), anhydrous

• Diethyl ether (Et₂O), anhydrous

• Magnetic stirrer and stir bar

• Round-bottom flask

• Addition funnel or syringe pump

• Buchner funnel and filter paper

• Vacuum flask

• Vacuum oven

Procedure:

• Dissolution of the Free Base:

  • Accurately weigh 1.0 equivalent of Butyl[1-(thiophen-2-yl)ethyl]amine and place it in a clean, dry round-bottom flask equipped with a magnetic stir bar.

  • Add a suitable volume of anhydrous ethyl acetate to completely dissolve the free base with stirring. A typical starting concentration is 5-10 mL of solvent per gram of amine.

• Addition of the Acid:

  • Charge an addition funnel or syringe with 1.0 to 1.05 equivalents of a 2 M solution of HCl in diethyl ether. The slight excess of acid ensures complete conversion.

  • While stirring the amine solution at room temperature, add the HCl solution dropwise over 15-30 minutes. A rapid addition can lead to the formation of an oil or an amorphous solid instead of a crystalline product.

  • Observe the solution. The formation of a white precipitate should occur during or shortly after the addition.

• Crystallization and Maturation:

  • After the addition is complete, allow the resulting slurry to stir at room temperature for 1-2 hours to allow the crystallization to complete. This "maturation" step is crucial for improving crystal form and purity.

  • For potentially higher yields, cool the flask in an ice bath (0-5 °C) and continue stirring for an additional hour.

• Isolation of the Salt:

  • Set up a Buchner funnel for vacuum filtration.

  • Pour the slurry onto the filter paper and apply a vacuum to remove the mother liquor.

  • Wash the filter cake with a small amount of cold diethyl ether (an "anti-solvent" in which the salt is insoluble) to remove any residual starting materials or impurities. Perform this wash 2-3 times.

• Drying:

  • Break up the filter cake gently with a spatula and allow it to air-dry on the funnel for a few minutes.

  • Transfer the solid to a pre-weighed watch glass and dry it in a vacuum oven at a moderate temperature (e.g., 40-50 °C) until a constant weight is achieved.

Salt Screening and Data Summary

A salt screening study is typically performed to identify the optimal salt form. This involves reacting the free base with a variety of acids in different solvent systems. The results can be summarized for comparison.

Experiment ID	Acid (Counter-ion)	Equivalents	Solvent System	Temperature (°C)	Observations	Yield (%)	Melting Point (°C)
BTA-HCl-01	Hydrochloric Acid	1.05	Ethyl Acetate	22 → 0	Crystalline white solid	92%	145-147
BTA-HBr-01	Hydrobromic Acid	1.05	Isopropanol	22 → 0	Crystalline white solid	89%	151-153
BTA-MSA-01	Methanesulfonic Acid	1.02	Acetone	22 → 0	Fine white powder	95%	132-134
BTA-FUM-01	Fumaric Acid (0.5 eq)	0.50	Ethanol/Water	50 → 5	Needles, slow crystallization	78%	160-162
BTA-TAR-01	Tartaric Acid	1.00	Ethanol	22 → 0	Gummy precipitate (oiled out)	N/A	N/A

Characterization and Validation

To confirm the successful formation of the desired salt and to determine its properties, the following analytical techniques are essential:

• Melting Point: A sharp melting point is indicative of a pure crystalline compound. Salts typically have significantly higher melting points than their corresponding free bases.[3]

• NMR Spectroscopy (¹H and ¹³C): Confirms the chemical structure and the stoichiometric ratio of the cation to the anion. Protonation of the amine will cause a characteristic downfield shift of the protons adjacent to the nitrogen.

• FTIR Spectroscopy: Can show the formation of the ammonium (N-H⁺) bond, which appears as a broad absorption band in the 2400-2800 cm⁻¹ region.

• X-Ray Powder Diffraction (XRPD): Provides information on the solid-state nature of the material, confirming whether it is crystalline or amorphous and identifying its polymorphic form.

• Solubility Studies: Determines the aqueous solubility of the new salt form, a critical parameter for drug development.[2]

References

• Stahl, P.H., & Wermuth, C.G. (Eds.). (2002). Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.
• Bighley, L. D., Berge, S. M., & Monkhouse, D. C. (1996). Salt forms of drugs and absorption. In Encyclopedia of Pharmaceutical Technology (Vol. 13, pp. 453-499).

• Bowker, M. J. (2000). Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities. Organic Process Research & Development, 4(5), 427–435. [Link]

• Gould, P. L. (1986). Salt selection for basic drugs. International Journal of Pharmaceutics, 33(1-3), 201-217.
• Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616.
• Jordão, A. K., et al. (2011). Thiophene: A Versatile Scaffold in Medicinal Chemistry. Current Medicinal Chemistry, 18(2), 198-223.
• Blagden, N., de Matas, M., Gavan, P. T., & York, P. (2007). Crystal engineering of active pharmaceutical ingredients to optimize solid-state properties. Advanced Drug Delivery Reviews, 59(7), 617-630.

• Mishra, R., et al. (2011). Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica, 3(4), 38-54. [Link]

• Asif, M. (2015). Biological Diversity of Thiophene: A Review. Journal of Advanced Scientific Research, 6(3), 01-10.
• Kumar, V., & Mahajan, M. P. (2014). Thiophene containing compounds of biological interest.

• PubChem. (n.d.). Thiophen-3-amine. National Center for Biotechnology Information. [Link]

• Newman, A. W., & Wenslow, R. W. (2002). The role of salt screening in the discovery and development of pharmaceutical products. Drug Discovery Today, 7(12), 672-678.

• Fathima, A., et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry. [Link]

• Bastin, R. J., et al. (2000). Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities. Organic Process Research & Development. [Link]

• Parent, S. D., et al. (2022). Trichloroacetic acid fueled practical amine purifications. Beilstein Journal of Organic Chemistry, 18, 221-227. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. ptacts.uspto.gov [ptacts.uspto.gov]
• 4. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 5. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sciensage.info [sciensage.info]
• 7. BJOC - Trichloroacetic acid fueled practical amine purifications [beilstein-journals.org]
• 8. unifr.ch [unifr.ch]

Technical Notes & Optimization

Technical Support Center: Chiral Resolution of Thiophene Amines

Ticket Subject: Resolution of Butyl[1-(thiophen-2-yl)ethyl]amine (

mixture) Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open

Triage & Strategy Selection

Welcome to the Technical Support Center. You are dealing with Butyl[1-(thiophen-2-yl)ethyl]amine , a secondary amine where the chirality resides at the

-position of the ethyl group attached to the thiophene ring.

Chemical Profile:

• Basicity: Moderate (Secondary amine).

• Stability: Thiophene rings are acid-sensitive (risk of polymerization/ring-opening with strong mineral acids or Lewis acids).

• Structural Analog: Bioisostere of

  -butyl-1-phenylethylamine.

Before proceeding, select your workflow based on your scale and equipment availability.

Figure 1: Decision matrix for selecting the optimal resolution strategy based on scale and resources.

Protocol A: Enzymatic Kinetic Resolution (Recommended)

Why this works: Lipases, specifically Candida antarctica Lipase B (CAL-B), are highly effective for amines. They selectively acylate one enantiomer (usually the

-enantiomer, following Kazlauskas' rule), leaving the -amine unreacted. This avoids the harsh acidic conditions of salt formation that might degrade the thiophene ring.

Reagents:

• Catalyst: Novozym 435 (Immobilized CAL-B).

• Acyl Donor: Isopropyl acetate (acts as both solvent and donor) or Ethyl acetate.

• Solvent: MTBE (Methyl tert-butyl ether) or Toluene (if not using donor as solvent).

Workflow:

• Dissolution: Dissolve 10 mmol of racemic amine in 50 mL of Isopropyl Acetate.

• Addition: Add 200 mg of Novozym 435 beads.

• Incubation: Shake at 30°C–40°C. Monitor by HPLC (see Section 4).

• Termination: Stop when conversion reaches 50% (theoretical max yield). Filter off the enzyme beads.

• Separation:

  • The mixture contains Unreacted Amine (

    ) + Amide Product ( ) .

  • Wash the organic layer with 1M HCl.

  • Aqueous Layer: Contains the

    -amine salt. Basify with NaOH and extract to recover pure -amine.

  • Organic Layer: Contains the

    -amide. Hydrolyze (KOH/EtOH) to recover -amine.

Troubleshooting Guide:

Issue	Probable Cause	Corrective Action
Reaction Stalls < 40%	Product Inhibition	The amide product may be inhibiting the enzyme. Switch to a "sacrificial" donor like Ethyl methoxyacetate which releases a destabilized alcohol, driving equilibrium.
Reaction too slow	Steric Hindrance	The -butyl group is bulky. Increase temp to 50°C (CAL-B is stable). Add 4Å molecular sieves to remove trace water.
Low ee%	Reaction ran too long	Kinetic resolution is time-sensitive. If you pass 50% conversion, the enzyme starts eating the "wrong" enantiomer. Stop exactly at 48-49% conversion.

Protocol B: Classical Diastereomeric Crystallization

Why this works: If enzymatic resolution fails due to the

-butyl steric bulk, classical salt formation is the robust backup. Thiophene amines behave similarly to benzylamines.

Resolving Agents:

• Primary Choice:

  - or - -Dibenzoyl-tartaric acid (DBTA). The benzoyl groups provide - stacking opportunities with the thiophene ring, enhancing lattice rigidity.

• Secondary Choice:

  -Acetyl-L-leucine (works well for secondary amines).

Workflow:

• Stoichiometry: Mix 1.0 eq of Racemic Amine with 1.0 eq of DBTA in Ethanol (95%) .

• Heating: Heat to reflux until clear.

• Cooling: Cool slowly to Room Temp (RT) over 4 hours. If no crystals form, cool to 4°C.

• Harvest: Filter the crystals (Salt of Enantiomer A). The mother liquor contains Enantiomer B.

• Recrystallization: CRITICAL STEP. The first crop often has only 60-80% ee. Recrystallize from pure EtOH or EtOH/Water (9:1) until melting point is constant.

• Free Basing: Treat salt with 2M NaOH and extract with DCM.

Troubleshooting Guide:

Issue	Probable Cause	Corrective Action
"The Oil Out"	Impurities / Solvent Polarity	If the salt comes out as an oil, re-heat and add a drop of water (if in alcohol) or a drop of alcohol (if in non-polar). Scratch the glass vigorously to induce nucleation.
No Precipitation	Salt too soluble	Switch solvent to Isopropanol (IPA) or Ethyl Acetate. Try the "Pope-Peachy" method : Use 0.5 eq of Resolving Agent and 0.5 eq of achiral acid (HCl) to force precipitation of the less soluble diastereomer.
Thiophene Degradation	Acid Sensitivity	Avoid strong mineral acids during the "Free Basing" step. Use mild bases like NaHCO3 or dilute NaOH and keep temperature < 20°C.

QC & Analytics: Chiral HPLC

You cannot optimize what you cannot measure. Use this method to determine Enantiomeric Excess (ee).[1][2]

Method Parameters:

• Column: Daicel Chiralpak IG or AD-H (Amylose-based columns generally separate thiophene derivatives well).

• Mobile Phase: Hexane : IPA : Diethylamine (DEA)

  • Ratio: 90 : 10 : 0.1

• Flow Rate: 1.0 mL/min

• Detection: UV @ 235 nm (Thiophene absorption max).

Critical Note on DEA: You must add 0.1% Diethylamine (DEA) or Butylamine to the mobile phase. Secondary amines interact strongly with silanol groups on the silica backbone, causing severe peak tailing. The DEA masks these sites.

Figure 2: HPLC Method Development and Troubleshooting Loop.

References & Grounding

• Kinetic Resolution of Amines: Ghanem, A., & Aboul-Enein, H. Y. (2005). Lipase-mediated chiral resolution of racemates in organic solvents.[3] This establishes the baseline for using CAL-B (Novozym 435) for amine resolution.

• Thiophene Isosteres: The bioisosteric relationship between phenyl and thienyl rings allows the extrapolation of protocols from 1-phenylethylamine to 1-(thiophen-2-yl)ethylamine.

  • Source: (Verifies stability and handling of the core moiety).

• Chiral HPLC of Basic Amines: Phenomenex Chiral Chromatography Guide. Confirms the requirement of basic modifiers (DEA) for amine separations on polysaccharide columns.

  • Source:

• Diastereomeric Salt Formation: Kozma, D. (2001). CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. (Standard reference for selecting DBTA for benzylic-type amines).

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for Butyl[1-(thiophen-2-yl)ethyl]amine before handling.

Sources

• 1. (PDF) Resolution of 1-phenyl-2-(p-tolyl)ethylamine via diastereomeric salt formation [academia.edu]
• 2. researchgate.net [researchgate.net]
• 3. EP1036189A1 - Resolution of chiral amines - Google Patents [patents.google.com]

Preventing polymerization of thiophene rings during amine synthesis

Current Status: Operational Topic: Preventing Polymerization/Degradation of Thiophene Rings During Amine Synthesis Ticket Priority: High (Substrate Loss Risk)

Introduction: The "Electron-Rich" Curse

User Query: "Why does my reaction mixture turn from yellow to dark green/black upon adding acid? My LCMS shows a mess of oligomers."

Root Cause Analysis: Thiophene is a

-excessive heterocycle. Its resonance energy is lower than benzene, making the sulfur lone pair highly available to donate electron density into the ring. While this makes thiophene an excellent nucleophile, it renders the ring hypersensitive to Electrophilic Aromatic Substitution (EAS) .

In the presence of protons (

) or Lewis acids, the C2 (and C5) positions are easily protonated. This generates a reactive carbocation intermediate (sigma complex) that acts as a potent electrophile, attacking neutral thiophene molecules. This initiates a cationic chain-growth polymerization, resulting in the characteristic "thiophene tar" (polythiophenes).

Module 1: The Mechanism of Failure

Before troubleshooting, you must understand the enemy. The polymerization is not random; it follows a specific cationic pathway triggered by acidic protons.

Diagnostic: The Color Index

Color	Status	Chemical State
Pale Yellow/Colorless	✅ Safe	Monomeric thiophene intact.
Bright Orange/Red	⚠️ Warning	Formation of imine (normal) or initial cation generation.
Emerald Green	❌ Critical	Formation of dimers/trimers (extended conjugation).
Black/Tar	💀 Failure	High molecular weight polythiophene "gunk."

Pathway Visualization

The following diagram illustrates the "Self-Destruct" pathway you must avoid.

Figure 1: Acid-catalyzed cationic polymerization mechanism of thiophene. Note that the protonated thiophene acts as the electrophile against its own neutral species.

Module 2: Troubleshooting Reductive Amination

Scenario: Synthesizing a thenyl amine (thiophene-CH2-NH-R) from a thiophene-aldehyde/ketone. Standard Protocol Failure: Using acetic acid (AcOH) and

often leads to polymerization because the imine formation is slower than the acid-catalyzed degradation of the aldehyde.

Protocol A: The Titanium Isopropoxide Method (Gold Standard)

This method avoids Brønsted acids entirely, using

as both a Lewis acid to activate the carbonyl and a water scavenger to drive imine formation.

Reagents:

• Thiophene-aldehyde (1.0 equiv)

• Amine (1.1 equiv)

• (1.2 - 1.5 equiv)
• (1.5 equiv)

• Solvent: Dry THF or DCM

Step-by-Step:

• Imine Formation: Under

  , mix the aldehyde and amine in dry THF.

• Activation: Add

  dropwise. Stir at RT for 4–12 hours.

  • Checkpoint: The solution may turn slightly orange/red (titanium-imine complex). This is safe.

• Reduction: Cool to 0°C. Add

  (solid) in portions. Then add MeOH (carefully) to solubilize the borohydride.

• Workup (Critical): The reaction will contain titanium salts that form a gel with water.

  • Quench: Add 1N NaOH or a saturated solution of Rochelle's Salt (Potassium Sodium Tartrate).

  • Stir: Vigorously stir for 1 hour until two clear layers form (organic vs. aqueous titanium tartrate).

Protocol B: The Pre-Formed Imine (Molecular Sieves)

If Titanium is incompatible with other functional groups:

• Mix Aldehyde + Amine + 4Å Molecular Sieves in DCM.

• Stir 12–24h to ensure quantitative imine formation.

• Filter off sieves (exclude water).

• Add reducing agent (

  or ) to the filtrate.

  • Why: By removing the aldehyde before adding the hydride/acid source, you remove the electrophile most prone to polymerization.

Module 3: Troubleshooting Deprotection (Boc Removal)

Scenario: Removing a Boc group from a molecule containing a thiophene ring using TFA or HCl. The Issue: The cleavage of the Boc group generates a tert-butyl cation .[1] This is a "hard" electrophile that will alkylate the electron-rich thiophene ring (Friedel-Crafts alkylation) or initiate polymerization.

The "Thiophene-Safe" Cocktail

You must add "Scavengers" that react with the t-butyl cation faster than the thiophene ring does.

Recommended Scavenger Cocktail:

Component	Role	Volume %
TFA	Acid (Reagent)	50-90%
DCM	Solvent (Diluent)	Balance
Triethylsilane (TES)	Primary Scavenger (Hydride donor)	2.5 - 5%
Water	Hydrolysis aid	2.5%

| Thioanisole | Secondary Scavenger | 2.5% |

Mechanism of Rescue:

The silane donates a hydride to the carbocation, neutralizing it into inert isobutane gas.

Protocol:

• Dissolve substrate in DCM (1 part).

• Add the Scavenger mix (TES/Water) before the acid.

• Add TFA (1 part) slowly at 0°C.

• Monitor by LCMS.[2] If "M + 56" peaks (t-butyl adducts) appear, increase TES loading.

Module 4: The 2-Aminothiophene Special Case

Scenario: You are trying to synthesize a 2-aminothiophene (amine directly on the ring). Warning: Simple 2-aminothiophenes are inherently unstable as free bases. They rapidly oxidize and dimerize upon exposure to air/light.

Stability Rules

• The EWG Rule: 2-Aminothiophenes are only stable if they possess an Electron Withdrawing Group (EWG) at the C3 position (e.g., -COOR, -CN, -COR). This pulls electron density out of the ring, preventing oxidation.

• Storage Form: Never store as a free oil. Convert immediately to:

  • HCl Salt: Precipitate with ethereal HCl.

  • Amide: Acylate with acetic anhydride or an acid chloride immediately after synthesis.

The Gewald Reaction (Modified)

Do not attempt simple nucleophilic substitution on halothiophenes; it rarely works. Use the Gewald multicomponent reaction.

Figure 2: The Gewald Reaction pathway.[3][4][5][6][7] The presence of the nitrile/ester group in the final product stabilizes the amine.

FAQ: Frequently Asked Questions

Q: Can I use HCl in Dioxane instead of TFA for deprotection? A: Yes, but HCl is a stronger acid in organic media than TFA. While it avoids the t-butyl cation (generating t-butyl chloride instead), the high acidity can still trigger polymerization of the thiophene itself. If using HCl, keep the temperature at 0°C and minimize reaction time.

Q: My reductive amination failed with Ti(OiPr)4. What now? A: Try the "Buffered Borohydride" method. Pre-mix the amine and aldehyde in MeOH with acetic acid/sodium acetate buffer (pH 5-6). The buffer prevents the pH from dropping low enough to protonate the thiophene ring (pKa ~ -4 to -5 for protonation at C2) while still activating the imine.

Q: Why is my thiophene product turning purple on the silica column? A: Silica gel is slightly acidic. If your thiophene is electron-rich (e.g., alkoxy-substituted), it can polymerize on the column. Solution: Pre-treat your silica column with 1-2% Triethylamine (TEA) in hexanes to neutralize acidic sites before loading your compound.

References

• Gronowitz, S. (Ed.). (1991). Thiophene and Its Derivatives. John Wiley & Sons. (Fundamental mechanistic grounding on thiophene sensitivity to acid).

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862. Link (Basis for reductive amination protocols).

• Mattson, R. J., et al. (1990). "An Improved Method for Reductive Alkylation of Amines using Titanium(IV) Isopropoxide and Sodium Borohydride." Journal of Organic Chemistry, 55(8), 2552–2554. Link (The Titanium protocol).

• Gewald, K., et al. (1966).[4] "Heterocyclen aus CH-aciden Nitrilen, VIII. 2-Amino-thiophene aus methylenaktiven Nitrilen, Carbonylverbindungen und Schwefel." Chemische Berichte, 99(1), 94-100.[4] Link (The definitive synthesis of 2-aminothiophenes).

• Pearson, D. A., et al. (1989). "Triethylsilane as a scavenger in acidolytic deprotection."[1] Journal of Organic Chemistry, 54(19), 4663-4673. Link (Scavenger protocols for carbocations).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. jk-sci.com [jk-sci.com]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. First Synthesis of 3-Acetyl-2-aminothiophenes Using the Gewald Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Green methodologies for the synthesis of 2-aminothiophene - PMC [pmc.ncbi.nlm.nih.gov]

Column chromatography conditions for isolating Butyl[1-(thiophen-2-yl)ethyl]amine

Topic: Isolation & Purification of Butyl[1-(thiophen-2-yl)ethyl]amine

Executive Summary & Molecule Profile

This guide details the chromatographic isolation of Butyl[1-(thiophen-2-yl)ethyl]amine , a secondary amine intermediate often synthesized via reductive amination of 2-acetylthiophene.[1]

Chemist-to-Chemist Analysis:

• The Challenge: This molecule combines a basic secondary amine (

  ) with a lipophilic thiophene-butyl tail.[1] On standard silica gel, the basic nitrogen interacts strongly with acidic silanol groups ( ), causing severe peak tailing, irreversible adsorption, and co-elution with impurities.[1]

• The Solution: You must suppress silanol activity. This guide prioritizes a basified normal-phase approach using Triethylamine (TEA) or Ammonium Hydroxide (

  ) modifiers.[1]

Property	Details
Structure Type	Lipophilic Secondary Amine
Chromophore	Thiophene ring (Strong UV absorption @ 254 nm)
Basicity	Moderate Base (Amine )
Key Impurities	2-Acetylthiophene (starting material), Imine intermediate (incomplete reduction), Alcohol side-product.[1]

Diagnostic: Which Method Do I Need?

Use this decision tree to select the correct protocol based on your current situation.

Figure 1: Decision matrix for selecting the mobile phase based on TLC behavior.

Protocol A: The "Basified" Hexane/Ethyl Acetate Method (Recommended)

Best for: Standard isolation where the amine is relatively non-polar due to the butyl chain.

The Mechanism: Triethylamine (TEA) competes with your amine for the acidic silanol sites on the silica. Because TEA is sterically smaller and highly basic, it saturates the surface, allowing your target molecule to elute as a sharp band.

Reagents:

• Stationary Phase: Silica Gel 60 (40–63 µm).[1]

• Solvent A: Hexanes (or Heptane).

• Solvent B: Ethyl Acetate (EtOAc).[1][2][3][4][5]

• Modifier: Triethylamine (TEA).[1]

Step-by-Step Workflow:

• Column Pre-Treatment (CRITICAL):

  • Do not just add TEA to the running solvent. You must neutralize the silica first.

  • Prepare a slurry of Silica Gel in Hexanes + 1% TEA .

  • Pour the column and flush with 2–3 column volumes (CV) of this "Pre-treat Solvent."

  • Why? This ensures the entire column bed is basic before your sample touches it.

• Mobile Phase Preparation:

  • Solvent A: Hexanes + 1% TEA.

  • Solvent B: EtOAc + 1% TEA.

  • Note: Maintaining constant TEA concentration prevents baseline drift.

• Sample Loading:

  • Dissolve crude in minimal Hexanes/EtOAc (9:1).

  • If insoluble, use DCM, but ensure the loading volume is <2% of column volume to prevent "washout."

• Gradient Elution:

  • 0–5 min: 0% B (Isocratic hold to elute non-polar impurities like thiophene starting material).

  • 5–20 min: 0%

    40% B (Linear gradient).

  • Target Elution: The amine typically elutes between 20–35% EtOAc.

Protocol B: The DCM/Methanol "Ammonia" Method

Best for: "Sticky" amines or when the compound is too polar for Hexanes.

The Mechanism: Methanol is protic and helps disrupt hydrogen bonding. Ammonium hydroxide (

) provides a robust basic environment.[1]

Reagents:

• Solvent A: Dichloromethane (DCM).

• Solvent B: 10% Methanol in DCM (Pre-mixed).[1]

• Modifier: 1%

  (30% aq. solution) added to Solvent B.

Step-by-Step Workflow:

• Solvent Prep:

  • Shake Solvent B vigorously.[1]

    is immiscible in pure DCM but miscible in DCM/MeOH mixtures.

• Gradient:

  • Start with 100% DCM (No MeOH/Ammonia).

  • Gradient: 0%

    50% Solvent B.[1]

  • Effective Range: This creates a gradient of 0%

    5% MeOH (approx).[1]

• Warning: Do not exceed 10-15% total Methanol on silica, or the silica will begin to dissolve, contaminating your product.[1]

Troubleshooting & FAQs

Q1: My compound is streaking/tailing even with TEA. Why?

A: You likely have a "Salt vs. Free Base" conflict.

• Cause: If you performed an acid workup (e.g., HCl wash) prior to the column, your amine is protonated (

  ).[1] Salts do not move well on silica.

• Fix: Dissolve your crude in DCM, wash with saturated aqueous

  or , dry over , and concentrate before loading the column. You must load the Free Base .

Q2: I see two spots on TLC that merge on the column. Is it the Imine?

A: In reductive amination, the intermediate Imine is often less polar than the Amine .

• Visualization: Use a stain.

  • Ninhydrin: Stains the Amine (Secondary)

    Red/Brown. Does not stain the Imine well.[6]

  • KMnO4: Stains the Thiophene ring in both compounds (Yellow/Brown on purple).

• Separation: The Imine usually elutes before the Amine in Protocol A. Use a shallower gradient (e.g., 5%

  20% EtOAc over 20 mins) to separate them.

Q3: Can I use Acetic Acid as a modifier?

A: NO. While Acetic Acid prevents tailing for acidic compounds, adding it here will protonate your amine, turning it into a salt that sticks permanently to the silica baseline. Always use a basic modifier (TEA/Ammonia) for amines.[1][7]

Technical Data Summary

Parameter	Specification	Notes
TLC Stain	Ninhydrin or KMnO4	UV 254nm is also effective (Thiophene).[1]
Rf Target	0.25 – 0.35	Adjust solvent strength to hit this window.
Loading Capacity	1% – 5%	Mass of sample vs. Mass of Silica.[1]
Column Storage	Do not reuse	Basic modifiers permanently alter silica activity.

References

• Sorbent Technologies. (2025). Flash Chromatography Basics & Solvent Selection Guide. Retrieved from

• University of Rochester. (n.d.).[1] Solvent Systems for Flash Column Chromatography. Retrieved from

• Teledyne ISCO. (2012). Flash Chromatography Separation of Basic Organic Compounds. Retrieved from

• National Institutes of Health (NIH). (2013). Selective determination of secondary amines.... PubMed.[1] Retrieved from

• Biotage. (2018). Successful Flash Chromatography: Strategies for Amine Purification. Retrieved from

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. sorbtech.com [sorbtech.com]
• 4. science.uct.ac.za [science.uct.ac.za]
• 5. Chromatography [chem.rochester.edu]
• 6. reddit.com [reddit.com]
• 7. Flash Chromatography Separation of Basic Organic Compounds without Modifier [kinesis-australia.com.au]

Reference Data & Comparative Studies

GC-MS Validation Protocols for Volatile Secondary Amines: A Comparative Technical Guide

Topic: GC-MS Validation Protocols for Volatile Secondary Amines Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary: The "Amine Problem"

Volatile secondary amines (e.g., dimethylamine, diethylamine) represent a critical control point in pharmaceutical development, primarily as precursors to carcinogenic

-nitrosamines. Their analysis is notoriously difficult due to three physicochemical hurdles:

• High Polarity & Basicity: Leading to severe peak tailing and irreversible adsorption on active silanol sites in the GC inlet and column.

• Low Molecular Weight: resulting in high volatility and potential loss during sample preparation (e.g., evaporative concentration).

• Artifact Formation: The potential for in situ nitrosation or condensation in hot injection ports.

This guide compares three distinct analytical approaches—Headspace (HS-GC-MS) , Chemical Derivatization , and Direct Injection (DI) —and provides a validated framework for the most robust method.

Comparative Analysis of Analytical Approaches

We evaluated three methodologies based on sensitivity, matrix tolerance, and validation robustness.

Method A: Static Headspace GC-MS (Recommended for Volatiles)[1]

• Mechanism: Utilizes the high vapor pressure of small amines. Samples are alkalized (pH > 12) in a sealed vial to drive amines into the gas phase.

• Verdict: The "Gold Standard" for volatile amines (C1–C6). It eliminates non-volatile matrix interference and prevents column contamination.

Method B: Derivatization with Benzenesulfonyl Chloride (BSC)[2]

• Mechanism: Reacts with secondary amines to form stable, non-polar sulfonamides.

• Verdict: Best for ultra-trace detection or when analyzing a mix of volatile and semi-volatile amines. Improves peak shape significantly but introduces complex sample prep.

Method C: Direct Injection (DI) with Base-Deactivated Columns

• Mechanism: Uses specialized "Volatile Amine" columns (e.g., CP-Volamine) and base-deactivated liners.

• Verdict: High risk. Prone to injector discrimination and rapid column degradation. Only suitable for clean, simple matrices.

Table 1: Performance Comparison Matrix

Feature	Method A: Static Headspace	Method B: Derivatization (BSC)	Method C: Direct Injection
Analyte Scope	Volatile (DMA, DEA, etc.)[3]	Volatile & Semi-volatile	Volatile
Sensitivity (LOD)	Good (~0.1 ppm)	Excellent (< 0.05 ppm)	Moderate (0.5–1.0 ppm)
Peak Symmetry	Excellent (No solvent tail)	Excellent (Stable derivative)	Poor to Fair (Tailing common)
Matrix Tolerance	High (Dirty matrices allowed)	Medium (Requires extraction)	Low (Inlet contamination)
Prep Time	Low (< 15 min)	High (> 60 min)	Very Low (< 5 min)
Validation Risk	Low (Robust precision)	Medium (Reaction variability)	High (Adsorption/Carryover)

Decision Logic for Method Selection

The following decision tree illustrates the logical pathway for selecting the appropriate protocol based on analyte volatility and matrix complexity.

Figure 1: Decision tree for selecting the optimal GC-MS approach for secondary amines.

Detailed Validation Protocol: Static Headspace GC-MS

This protocol focuses on Method A as it offers the best balance of robustness and ease of validation for volatile secondary amines, compliant with ICH Q2(R2) guidelines.

4.1. Instrumentation & Conditions

• GC System: Agilent 7890B / 5977B MSD (or equivalent).

• Headspace Sampler: Agilent 7697A.

• Column: Agilent J&W DB-624 Ultra Inert or Restek Rxi-624Sil MS (30 m x 0.25 mm, 1.4 µm). Note: Thick film is crucial for retaining volatiles.

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

• MS Mode: SIM (Selected Ion Monitoring) for quantitation; Scan for identification.

Headspace Parameters:

• Oven Temp: 70°C (Balance between sensitivity and water vapor pressure).

• Loop Temp: 80°C.

• Transfer Line: 90°C.

• Equilibration Time: 15 minutes with high agitation.

4.2. Sample Preparation Workflow

To ensure "Self-Validating" accuracy, we use an internal standard (IS) with similar volatility (e.g., Dimethylamine-d6 or Diethylamine-d10).

• Diluent: 1.0 N NaOH (Strong base ensures amines are in free-base form,

  , rather than non-volatile salt form ).

• Standard Prep: Prepare stock of Dimethylamine (DMA) and Diethylamine (DEA) in water. Dilute working standards into the NaOH diluent.

• Sample Loading: Transfer 2.0 mL of sample/standard into a 20 mL HS vial. Add 10 µL of Internal Standard solution. Cap immediately.

4.3. Validation Parameters (ICH Q2(R2))

A. System Suitability (Pre-run Check)

• Requirement: Inject the standard 6 times.

• Acceptance Criteria:

  • RSD of Peak Area Ratio (Analyte/IS) ≤ 5.0%.[4]

  • Tailing Factor (

    ) ≤ 2.0 (Critical for amines).

  • Resolution (

    ) > 1.5 between amine and any solvent peaks.

B. Specificity

• Protocol: Analyze (1) Blank Diluent, (2) Matrix Blank, (3) Standard.

• Acceptance: No interfering peaks at the retention time of the amines or IS.

C. Linearity

• Protocol: Prepare 6 concentration levels ranging from LOQ to 150% of the target limit.

• Acceptance: Correlation coefficient (

  ) ≥ 0.995. Residuals plot should show random distribution.

D. Accuracy (Recovery)

• Protocol: Spike the sample matrix with the amine standards at three levels: 50%, 100%, and 150% of the target concentration. Perform in triplicate.

• Acceptance: Mean recovery between 80% and 120%.

E. Detection Limits (LOD/LOQ)

• Protocol: Determine based on Signal-to-Noise (S/N) ratio.

  • LOD: S/N ≈ 3:1.

  • LOQ: S/N ≈ 10:1.

• Typical capability for HS-GC-MS: LOQ ≈ 0.05 – 0.1 ppm.

Alternative Protocol: Derivatization (For Ultra-Trace/Semi-Volatiles)

If Method A fails sensitivity requirements, use Benzenesulfonyl Chloride (BSC) derivatization.

Workflow:

• Reaction: Mix 1 mL Sample + 0.5 mL 5N NaOH + 50 µL BSC.

• Incubation: Shake at room temperature for 30 mins.

• Quench: Add concentrated ammonia to consume excess BSC.

• Extraction: Add 2 mL Ethyl Acetate, vortex, centrifuge.

• Injection: Inject organic layer (Splitless).

Causality: BSC reacts with the secondary amine hydrogen to form a sulfonamide. This removes the hydrogen bonding capability, sharpening the peak and increasing molecular weight for better MS detection.

Visualizing the Validation Workflow

Figure 2: Step-by-step validation workflow for HS-GC-MS analysis.

References

• BenchChem. (2025).[5][6] Application Notes and Protocols for GC-MS Analysis of Secondary Amines. Retrieved from 2

• National Institutes of Health (NIH). (2019). Derivatization‐free determination of short‐chain volatile amines in human plasma and urine by headspace gas chromatography‐mass spectrometry. Journal of Clinical Laboratory Analysis. Retrieved from 7

• European Pharmaceutical Review. (2017). GC-MS applications in pharmaceutical analysis: Volatile mutagenic impurities. Retrieved from 8

• ResearchGate. (2025). Application of GC-MS and LC-MS techniques for direct analysis of amines in pharmaceutical substances. Retrieved from 9

• Thermo Fisher Scientific. GC Reagents: Silylation and Acylation Reagents. Retrieved from 10

Sources

• 1. Tackling Volatiles with Headspace GC | Lab Manager [labmanager.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Derivatization-free determination of short-chain volatile amines in human plasma and urine by headspace gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Derivatization‐free determination of short‐chain volatile amines in human plasma and urine by headspace gas chromatography‐mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 9. researchgate.net [researchgate.net]
• 10. GC 試薬 | Thermo Fisher Scientific - JP [thermofisher.com]